Cas no 1211-29-6 (Methyl jasmonate)

• Product Name: Methyl jasmonate
• CAS No: 1211-29-6
• Molecular Formula: C₁₃H₂₀O₃
• Molecular Weight: 224.2961
• MDL: MFCD00151382
• CID: 140103
• PubChem ID: 5281929

Methyl jasmonate Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2R)-
• Methyl 2-((1R,2R)-3-oxo-2-((Z)-pent-2-en-1-yl)cyclopentyl)acetate
• Methyl jasmonate
• (Z)]]-
• (Z)]]-3-oxo-2-(pent-2-enyl)cyclopentaneacetate
• Cyclopentaneacetic acid, 3-oxo-trans-2-(cis-2-pentenyl), methyl ester
• Methyl cis-jasmonate
• Z-Methyl jasmonoate
• (1R,2R)-3-Oxo-2-(2Z)-2-penten-1-ylcyclopentaneacetic acid methyl ester
• 3-Oxo-2-(2-pentenyl)cyclopentaneacetic acid, methyl ester
• 39924-52-2
• CHEMBL2139332
• Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate, (Z)-trans-
• SCHEMBL36186
• Q26840883
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2R)-
• JASMONIC ACID METHYL ESTER [MI]
• AS-75742
• UNII-900N171A0F
• Cyclopentaneaceticacid,3-oxo-2-(2Z)-2-penten-1-yl-,methyl ester,(1R,2R)-
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2R)-rel-
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2R)-rel-
• A891945
• EINECS 214-918-6
• (-)-Jasmonic acid methyl ester
• CMC_7389
• 1211-29-6
• (3R,7R)-Methyl jasmonate
• (3R,7R)-(?)-Methyl jasmonate
• Methyl (1R-(1alpha,2beta(Z)))-3-oxo-2-(pent-2-enyl)cyclopentaneacetate
• CHEBI:15929
• (-)-Jasmonic acid, methyl ester (trans)
• Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate, (1R-(1alpha,2beta(Z)))-
• 3-oxo-2-(2-pentenyl)cyclopentaneacetic acid methyl ester
• Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1theta-(1alpha,2beta(Z)))-
• HSDB 8131
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2R)-
• 900N171A0F
• DTXSID3036731
• 20073-13-6
• LMFA02020010
• Methyl (2-pent-2-enyl-3-oxo-1-cyclopentyl)acetate
• METHYL JASMONATE [FHFI]
• Methyl jasmonic acid
• Methyljasmonate
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, [1R-[1alpha,2beta(Z)]]-
• CMC_13964
• methyl 2-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetate
• FEMA 3410
• BDBM50509748
• Methyl dl-jasmonate
• methyl 2-((1R,2R)-3-oxo-2-pent-2Z-enyl)cyclopentyl)acetate
• Cyclopentaneacetic acid, 3-oxo-2-[(2Z)-2-pentenyl]-, methyl ester, (1R,2R)-
• (+-)-Cyclopentaneacetic acid, 3-oxo-trans-2-(cis-2-pentenyl), methyl ester
• (-)-Methyl jasmonate
• AKOS015950850
• CYCLOPENTANEACETIC ACID, 3-OXO-2-(2-PENTENYL)-, METHYL ESTER, (1R-(1.ALPHA.,2.BETA.(Z)))-
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (Z)-trans- (8CI)
• CS-0113712
• D94878
• methyl (-)-jasmonate
• FEMA No. 3410
• Jasmonic acid methyl ester
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1R-(1alpha,2beta(Z)))-
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2R)- (9CI)
• EINECS 243-497-1
• HY-135663
• Methyl (1alpha,2beta(Z))-(1)-3-oxo-2-(pent-2-enyl)cyclopentaneacetate
• methyl {(1R,2R)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetate
• 8171C3E0-B789-4211-B5C1-88C6B260AE3C
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (Z)-trans-

• MDL： MFCD00151382
• InChIKey： GEWDNTWNSAZUDX-WQMVXFAESA-N
• Inchi： 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11-/m0/s1
• SMILES： CC/C=C\C[C@@H]1[C@H](CCC1=O)CC(=O)OC

Computed Properties

• Exact Mass: 224.141
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.141
• Heavy Atom Count: 16
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Refractive Index: n20/D 1.474(lit.)
• Boiling Point: 110℃(0.2
• Flash Point: >230 °F
• FEMA: 3410 | METHYL JASMONATE
• Color/Form: Colorless oily liquid
• Solubility: Soluble in ethanol and oil
• Specific Rotation: D -76.5° (c = 3.4 in CH3OH)
• Density: 1.03 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids